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Compound of Interest

Compound Name: 3-Bromo-6-methylpicolinaldehyde
CAS No.: 1060810-14-1
Cat. No.: B6231581

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
on the Commercial Availability, Synthesis, and Application of Brominated Methylpicolinaldehyde
Isomers.

Introduction

In the intricate world of synthetic organic chemistry and drug discovery, functionalized
heterocyclic compounds are indispensable building blocks. Among these, pyridine derivatives
hold a place of prominence due to their prevalence in a vast array of biologically active
molecules and advanced materials.[1] The strategic introduction of halogen atoms, such as
bromine, onto the pyridine scaffold provides a versatile handle for a variety of chemical
transformations, including cross-coupling reactions, which are pivotal in the construction of
complex molecular architectures.[2] This guide focuses on the class of brominated
methylpicolinaldehydes, a group of compounds with significant potential in medicinal chemistry
and materials science.
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While the specific isomer 3-Bromo-6-methylpicolinaldehyde is not readily found under this
precise name or with a dedicated CAS number in major commercial catalogs, this should not
be perceived as a barrier to its utilization. In reality, the synthetic landscape offers a variety of
closely related and commercially available isomers. This guide will provide a comprehensive
overview of these isomers, their commercial availability, methods for their synthesis, and their
current and potential applications, thereby empowering researchers to effectively incorporate
these valuable synthons into their research and development programs.

Commercial Availability of Brominated
Methylpicolinaldehyde Isomers

A thorough investigation of the chemical supplier landscape reveals that while "3-Bromo-6-
methylpicolinaldehyde" is elusive, several of its isomers are commercially available. These
compounds serve as excellent starting points for research endeavors. The most prominent
commercially available isomers are 3-Bromo-5-methylpicolinaldehyde and 2-Bromo-6-
methylnicotinaldehyde. Another isomer, 6-Bromo-3-methylpicolinaldehyde, is also listed by
some suppliers, although a CAS number is not readily available.
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Compound Molecular Molecular Representative
CAS Number . .
Name Formula Weight Suppliers

BLD Pharm|[3],

Frontier
3-Bromo-5- Specialty
methylpicolinalde  1211520-06-7 C7H6BrNO 200.03 g/mol Chemicals[4],
hyde Ambeed[5],

Parchem[6],

ChemicalBook[7]

BLD Pharm(8],
2-Bromo-6-

o Vulcanchem(9],
methylnicotinalde = 853179-74-5 C7H6BrNO 200.03 g/mol )

Guidechem[10],
hyde

LookChem[11]
6-Bromo-3-

o Not readily
methylpicolinalde ] C7H6BrNO 200.03 g/mol BLD Pharm[12]
available
hyde
6-Bromo-4-
Methyl-pyridine- 926294-07-7 C7H6BrNO 200.03 g/mol ECHEMI[13]

3-carbaldehyde

Synthesis of Brominated Methylpicolinaldehydes

For instances where a specific isomer is not commercially available or when a custom
synthesis is preferred, a general synthetic strategy can be employed. The synthesis of
brominated methylpicolinaldehydes typically involves two key transformations: the bromination
of a substituted pyridine ring and the oxidation of a methyl or hydroxymethyl group to an
aldehyde. The order of these steps can be varied depending on the desired substitution pattern
and the stability of the intermediates.

General Synthetic Pathways

Two common retrosynthetic approaches are outlined below. The choice of pathway depends on
the availability of the starting materials and the desired regioselectivity of the bromination.
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Caption: General retrosynthetic pathways for brominated methylpicolinaldehydes.

Experimental Protocol: Synthesis of a Brominated
Picolinaldehyde via Oxidation

The oxidation of a (bromomethyl)pyridinemethanol is a common and effective method for
preparing the corresponding aldehyde. Mild oxidizing agents are typically employed to prevent
over-oxidation to the carboxylic acid.[14][15] One such reagent is Pyridinium Chlorochromate
(PCO).

Step-by-Step Methodology:

» Dissolution of the Alcohol: In a dry, round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve the starting (bromomethyl)pyridinemethanol in a suitable
anhydrous solvent such as dichloromethane (DCM).

» Addition of PCC: To the stirred solution, add Pyridinium Chlorochromate (PCC) in one
portion. The reaction is typically carried out at room temperature.
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e Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC) until the starting material is consumed.

o Work-up: Upon completion, dilute the reaction mixture with a solvent like diethyl ether and
filter the mixture through a pad of silica gel or Celite to remove the chromium byproducts.

« Purification: Concentrate the filtrate under reduced pressure. The crude product can then be
purified by column chromatography on silica gel to afford the desired brominated
methylpicolinaldehyde.
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Caption: Experimental workflow for the oxidation of a (bromomethyl)pyridinemethanol to the
corresponding aldehyde.

Applications in Research and Development

Brominated pyridine derivatives are highly valuable in both pharmaceutical and materials
science research due to the versatility of the bromine substituent.
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Drug Discovery and Medicinal Chemistry

The pyridine scaffold is a well-established privileged structure in medicinal chemistry,
appearing in numerous approved drugs.[1] The presence of a bromine atom allows for the
facile introduction of various substituents through cross-coupling reactions, enabling the
exploration of chemical space and the optimization of lead compounds. These compounds can
serve as key intermediates in the synthesis of a wide range of biologically active molecules,
including anti-inflammatory, antimicrobial, and anti-cancer agents.[16][17] For example, 6-
Bromo-3-pyridinecarboxaldehyde is a known intermediate in the synthesis of compounds with
potential applications in treating neurological disorders.[16]

Materials Science

In materials science, brominated pyridines are used in the synthesis of functional organic
materials. For instance, 6-Bromo-3-pyridinecarboxaldehyde has been used as a starting
material for the preparation of porous organic polymers that can act as fluorescent sensors for
the detection of palladium(ll) and organic dyes. It has also been used in the synthesis of
stimuli-responsive fluorescent organo-gelators.

Characterization

The structural elucidation of brominated methylpicolinaldehydes relies on standard
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for
confirming the substitution pattern on the pyridine ring. The chemical shifts of the aromatic
protons and carbons are influenced by the positions of the bromine, methyl, and aldehyde
groups.[18][19][20]

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for
the aldehyde carbonyl group (C=0 stretch) typically in the region of 1690-1715 cm~1, as well
as C-H stretching and bending vibrations for the aromatic ring and the methyl group.

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound and to confirm the presence of bromine through its characteristic isotopic
pattern (approximately 1:1 ratio of 79Br and 81Br).
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Conclusion

While the direct commercial availability of 3-Bromo-6-methylpicolinaldehyde may be limited,
a range of its structural isomers are readily accessible to the scientific community. This
technical guide has provided a comprehensive overview of the commercial sources for these
valuable building blocks. Furthermore, established synthetic methodologies, particularly the
oxidation of the corresponding alcohols, offer a reliable route to these compounds. The
versatile reactivity of the bromine and aldehyde functionalities makes these molecules highly
attractive intermediates for the synthesis of novel pharmaceuticals and functional materials.
Armed with this information, researchers, scientists, and drug development professionals are
well-equipped to leverage the synthetic potential of brominated methylpicolinaldehydes in their
pursuit of scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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